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Compound of Interest

Compound Name: CD3254

Cat. No.: B10769674 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CD3254 is a potent and selective synthetic agonist for the Retinoid X Receptor alpha (RXRα),

a member of the nuclear receptor superfamily.[1][2][3] RXRs play a crucial role in a variety of

cellular processes, including cell differentiation, proliferation, and apoptosis, by forming

heterodimers with other nuclear receptors such as Retinoic Acid Receptors (RARs),

Peroxisome Proliferator-Activated Receptors (PPARs), Liver X Receptors (LXRs), and Vitamin

D Receptors (VDRs).[4][5] This document provides detailed protocols and application notes for

the use of CD3254 in cell culture experiments, with a focus on its application in stem cell

reprogramming and cancer research.
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Property Value Reference

Chemical Name

3-[4-Hydroxy-3-(5,6,7,8-

tetrahydro-3,5,5,8,8-

pentamethyl-2-

naphthalenyl)phenyl]-2-

propenoic acid

[2]

Molecular Weight 364.48 g/mol [2]

CAS Number 196961-43-0 [2]

Purity ≥97% (HPLC) [2]

Solubility
Soluble to 100 mM in DMSO

and ethanol
[2]

Storage
Store at -20°C. Protect from

light.
[2]

Biological Activity
CD3254 is a selective RXRα agonist and exhibits no activity at RARα, RARβ, or RARγ

receptors.[2][6] Its primary mode of action is to bind to the ligand-binding domain of RXRα,

inducing a conformational change that promotes the recruitment of coactivators and the

formation of functional heterodimers with other nuclear receptors. These heterodimers then

bind to specific DNA response elements in the promoter regions of target genes, thereby

modulating their transcription.[4][5]

A key application of CD3254 is in the chemical reprogramming of somatic cells into induced

pluripotent stem cells (iPSCs).[2] It has been shown to promote the reprogramming of

fibroblasts into iPSCs, highlighting its role in cell fate determination.[2] In the context of cancer,

RXR agonists like CD3254 are being investigated for their pro-apoptotic and anti-proliferative

effects in various cancer cell lines.[7][8]

Quantitative Data
The following table summarizes key quantitative data for CD3254 from various studies.
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Parameter Cell Line Value Application Reference

Effective

Concentration

Mouse Dorsal

Fibroblasts

(MDFs) & Mouse

Lung Fibroblasts

(MLFs)

Not specified,

used in a "fast

chemical

reprogramming

protocol"

iPSC

Reprogramming
[2]

EC50
KMT2A-MLLT3

leukemia cell line
Varies by analog RXR Agonism [8]

IC50
KMT2A-MLLT3

leukemia cell line
Varies by analog Cell Viability [8]

Concentration for

Apoptosis

Induction

AtT20 (Murine

pituitary

corticotroph

tumor)

10 µM (for

related RXR

agonists)

Apoptosis Assay [7]

Concentration for

Proliferation

Suppression

AtT20 (Murine

pituitary

corticotroph

tumor)

10 µM (for

related RXR

agonists)

Proliferation

Assay
[7]

Experimental Protocols
Protocol 1: Preparation of CD3254 Stock Solution
Materials:

CD3254 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, light-protected microcentrifuge tubes

Procedure:

Based on the product's molecular weight of 364.48 g/mol , calculate the volume of DMSO

required to achieve a desired stock concentration (e.g., 10 mM or 100 mM).[2] For example,
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to prepare a 10 mM stock solution, dissolve 3.645 mg of CD3254 in 1 mL of DMSO.

Aseptically add the calculated volume of DMSO to the vial containing the CD3254 powder.

Vortex briefly until the powder is completely dissolved.

Aliquot the stock solution into sterile, light-protected microcentrifuge tubes to avoid repeated

freeze-thaw cycles.

Store the stock solution at -20°C.

Protocol 2: General Cell Culture Treatment with CD3254
Materials:

Cultured cells of interest

Complete cell culture medium appropriate for the cell line

CD3254 stock solution (from Protocol 1)

Sterile microcentrifuge tubes

Pipettes and sterile tips

Procedure:

Cell Seeding: Seed cells in appropriate culture vessels (e.g., 6-well plates, 96-well plates) at

a density that will allow for logarithmic growth during the treatment period. Allow cells to

adhere and stabilize overnight in a humidified incubator at 37°C with 5% CO2.

Preparation of Working Solution: On the day of treatment, thaw an aliquot of the CD3254
stock solution at room temperature.

Prepare serial dilutions of the CD3254 stock solution in complete cell culture medium to

achieve the desired final concentrations for your experiment. It is recommended to perform a

dose-response experiment to determine the optimal concentration for your specific cell line

and experimental endpoint. A typical starting range could be 0.1 µM to 10 µM.
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Treatment: Carefully remove the existing medium from the cultured cells and replace it with

the medium containing the desired concentration of CD3254. Include a vehicle control

(medium with the same concentration of DMSO used for the highest CD3254 concentration).

Incubation: Return the cells to the incubator and incubate for the desired treatment duration.

The incubation time will vary depending on the specific assay (e.g., 24, 48, or 72 hours for

proliferation or apoptosis assays).

Downstream Analysis: Following incubation, cells can be harvested and processed for

various downstream analyses, such as:

Cell Viability/Proliferation Assays: (e.g., MTT, WST-1, or cell counting)

Apoptosis Assays: (e.g., Annexin V/PI staining, caspase activity assays)

Gene Expression Analysis: (e.g., qRT-PCR, Western blotting)

Reporter Assays: (e.g., Luciferase assays for RXR activity)

Visualizations
Signaling Pathway of CD3254
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b10769674?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10769674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

